Cas no 1215712-12-1 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride
• CAS No: 1215712-12-1
• MF: C₂₁H₂₆ClN₃O₃S
• MW: 435.967442989349
• CID: 5472097
• Update Time: 2025-07-08

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-(4,6-dimethyl-2-benzothiazolyl)-N-[3-(4-morpholinyl)propyl]-, hydrochloride (1:1)
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride

• Inchi： 1S/C21H25N3O3S.ClH/c1-15-13-16(2)19-18(14-15)28-21(22-19)24(20(25)17-5-3-10-27-17)7-4-6-23-8-11-26-12-9-23;/h3,5,10,13-14H,4,6-9,11-12H2,1-2H3;1H
• InChI Key： XBERFVQMQSQZLT-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC(C)=CC(C)=C2N=1)(CCCN1CCOCC1)C(C1OC=CC=1)=O.Cl

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride

N-(4,6-Dimethyl-1,3-Benzothiazol-2-Yl)-N-[3-(Morpholin-4-Yl)Propyl]Furan-2-Carboxamide Hydrochloride: A Comprehensive Overview

N-(4,6-Dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride, with the CAS number 1215712-12-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a benzothiazole ring system, a morpholine moiety, and a furan carboxamide group, all of which contribute to its intriguing chemical properties.

The benzothiazole moiety, a key component of this compound, is known for its versatility in medicinal chemistry. It has been extensively studied for its ability to act as a scaffold in the design of various bioactive molecules. The presence of two methyl groups at the 4 and 6 positions of the benzothiazole ring suggests that this compound may exhibit enhanced stability and lipophilicity compared to its unsubstituted counterparts. This structural feature could be advantageous in drug design, particularly for compounds targeting membrane-bound proteins or receptors.

The morpholine group attached to the propyl chain introduces additional complexity to the molecule. Morpholine is a heterocyclic amine that is commonly used in drug design due to its ability to form hydrogen bonds and enhance solubility. In this compound, the morpholine moiety likely plays a role in modulating the pharmacokinetic properties of the molecule, such as absorption and distribution. Recent studies have highlighted the importance of such structural elements in optimizing drug-like properties, making this compound an interesting candidate for further investigation.

The furan carboxamide group adds another layer of functionality to this molecule. Furan rings are known for their aromaticity and potential for conjugation with other functional groups, which can influence both the electronic properties and reactivity of the compound. The carboxamide group further enhances the molecule's ability to form hydrogen bonds, which is crucial for interactions with biological targets such as enzymes or receptors.

Recent research has focused on understanding the bioactivity of this compound and its potential therapeutic applications. Studies have suggested that this compound may exhibit anti-inflammatory or antioxidant properties due to its structural similarities with known bioactive agents. Additionally, its ability to interact with various biological systems makes it a promising candidate for further exploration in disease models.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the benzothiazole ring typically involves condensation reactions between an o-aminothiophenol derivative and an aldehyde or ketone under appropriate conditions. The morpholine group can be introduced via nucleophilic substitution or coupling reactions, while the furan carboxamide group can be synthesized using standard amide bond formation techniques.

The optimization of synthetic routes for this compound has been an area of active research, with chemists aiming to improve yields and reduce reaction times. Recent advancements in catalytic methods and green chemistry have also been applied to streamline the synthesis process, making it more environmentally friendly and cost-effective.

From a pharmacological perspective, this compound's potential applications are vast. Its structural features suggest that it could be explored as a lead compound in drug discovery programs targeting various diseases such as inflammation, neurodegenerative disorders, or cancer. Preclinical studies are currently underway to evaluate its safety profile and efficacy in relevant models.

In conclusion, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride represents a fascinating example of how complex molecular architectures can be designed to address unmet medical needs. With ongoing research into its synthesis and bioactivity, this compound holds promise as a valuable tool in advancing our understanding of disease mechanisms and developing novel therapeutic agents.